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Compound of Interest

Compound Name: 2-Chloro-6-fluoro-4-iodopyridine
Cat. No.: B12500101
Get Quote

Core Directive: Halogenated Organic Waste Stream

Immediate Action: Classify 2-Chloro-6-fluoro-4-iodopyridine (CAS: 1622843-82-6) strictly as
Halogenated Organic Waste.

Under no circumstances should this compound be disposed of in general trash, down the drain,
or mixed with non-halogenated solvents. Due to the presence of three distinct halogens
(Chlorine, Fluorine, lodine) on the pyridine ring, thermal decomposition requires specialized
incineration (equipped with scrubbers) to neutralize acidic byproducts (HCI, HF, HI) and prevent
the formation of toxic dioxins or free iodine vapors.

Chemical Profile & Hazard Identification

Understanding the molecular stability is a prerequisite for safe disposal. The iodine-carbon
bond at the C4 position is photosensitive and the weakest link in this structure, posing a risk of
iodine release if waste containers are stored improperly.
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Property Data Relevance to Disposal

Unique identifier for waste

CAS Number 1622843-82-6 o
manifesting.
High halogen content requires
Molecular Formula CsH2CIFIN ) o )
high-temp incineration.
Must be dissolved or disposed
of as solid hazardous waste;
Physical State Solid (typically) do not solubilize solely for
disposal unless required by
local facility.
H302 (Harmful if Requires double-gloving and
Hazards (GHS) swallowed)H315 (Skin eye protection during waste
Irritant)H319 (Eye Irritant) transfer.
Store waste in opaque/amber
Reactivity Photosensitive; acid-sensitive containers; keep away from

strong acids.

Pre-Disposal Segregation & Storage

Expert Insight: The most common compliance failure in drug discovery labs is the accidental
mixing of halogenated solids with general organic solvents. This not only violates EPA/RCRA
regulations (increasing disposal costs by ~3x) but can create dangerous incompatibility issues.

Segregation Protocol
» Stream:Halogenated Organics (Solid or Liquid).[1][2][3]

¢ Incompatibilities: NEVER mix with:
o Strong Oxidizers (e.g., Peroxides, Nitric Acid) — Risk of exothermic decomposition.

o Strong Bases — Risk of nucleophilic attack and heat generation.
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o Non-halogenated solvents (e.g., Acetone, Methanol) — Cross-contamination reclassifies
the entire volume as halogenated, spiking disposal costs.[4]

Container Selection

o Material: High-Density Polyethylene (HDPE) or Amber Glass.

o Why? HDPE is resistant to halogenated corrosion. Amber glass protects the iodine bond
from photolysis.

e Closure: Screw-top cap with a Teflon (PTFE) liner. Avoid foil or parafilm as primary seals.

Disposal Workflow

The following decision tree outlines the operational logic for disposing of 2-Chloro-6-fluoro-4-
iodopyridine, differentiating between pure solid waste and reaction mixtures.
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Waste Generation:
2-Chloro-6-fluoro-4-iodopyridine

Determine Physical State

Liquid/Solution

Pure Solid / Contaminated Debris Reaction Mixture / Mother Liquor

Container: Wide-mouth HDPE Jar Container: Amber Glass or HDPE Carboy
Label: '"Hazardous Waste - Solid Halogenated' Label: 'Hazardous Waste - Halogenated Solvent'

CRITICAL: Segregate from
Oxidizers & Non-Halogenated Solvents

Storage: Cool, Dark, Ventilated Area
(Secondary Containment Required)

Manifesting:
List all 3 Halogens (CI, F, I)

Transfer to EHS /
Licensed Incineration Facility

Click to download full resolution via product page
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Figure 1: Operational decision tree for the segregation and packaging of halogenated pyridine
waste.

Detailed Operational Procedures

Scenario A: Disposing of Pure Solid or Contaminated
Debris

o Personal Protective Equipment (PPE): Wear nitrile gloves (double-gloving recommended
due to halogenated nature), safety goggles, and a lab coat.

o Containment: Place the solid substance, weighing papers, and contaminated spatulas into a
wide-mouth HDPE jar specifically labeled for Solid Hazardous Waste.

o Labeling: Affix a hazardous waste tag.

o Chemical Name: Write out the full name "2-Chloro-6-fluoro-4-iodopyridine”. Do not use
abbreviations or chemical structures alone.

o Hazard Checkbox: Mark "Toxic" and "Irritant".

o Sealing: Ensure the lid is tightly closed. If the solid is fine powder, tape the lid to prevent
loosening during transport.

Scenario B: Disposing of Reaction Mixtures (Solutions)

o Compatibility Check: Ensure the solvent carrier is compatible with the halogenated waste
stream.

o Acceptable: Dichloromethane (DCM), Chloroform, Chlorobenzene.

o Caution: If the solvent is non-halogenated (e.g., Ethyl Acetate), the mixture must still go
into the Halogenated waste stream because the solute (the pyridine) renders it
halogenated.

o Transfer: Pour the solution into a dedicated Halogenated Solvent Waste carboy (typically
red-tagged in many institutions).
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e Rinsing: Rinse the original flask with a minimal amount of compatible solvent (e.g., DCM)
and add the rinsate to the same waste carboy. Do not rinse with water unless the waste
stream is specifically aqueous-halogenated (rare for this chemistry).

Emergency Procedures (Spill & Exposure)

o Spill (Solid): Do not dry sweep if dust generation is likely. Dampen slightly with an inert
solvent or use a HEPA-filter vacuum dedicated to chemical cleanup. Scoop into a waste
container.

o Spill (Liquid): Absorb with vermiculite or sand.[5] Do not use combustible materials like
sawdust.

e Exposure:

o Skin: Wash immediately with soap and water for 15 minutes. The lipophilic nature of
halogenated pyridines allows for dermal absorption; speed is critical.

o Inhalation:[6][7] Move to fresh air.[6][7][8][9][10][11][12][13] If purple vapors (iodine) are
visible, evacuate the area immediately.

Regulatory Compliance & References

Disposal must align with local and federal regulations.[9][13] In the US, this falls under RCRA
(Resource Conservation and Recovery Act).

o US EPA Classification: While not always assigned a specific "U" or "P" code, halogenated
pyridine derivatives are often treated under FO01/F002 (if spent solvents are involved) or
generic D001/D003 (Ignitable/Reactive) depending on the matrix. The safest default is
Halogenated Organic Waste.

« Incineration Requirement: 40 CFR § 268.40 mandates that halogenated organic compounds
be treated via incineration to destroy the carbon-halogen bond effectively.

References
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« Cornell University EHS.Chemical Waste Segregation: Halogenated vs. Non-Halogenated
Solvents. Retrieved from

+ US Environmental Protection Agency (EPA).Hazardous Waste Management System:
Identification and Listing of Hazardous Waste (40 CFR Part 261). Retrieved from

¢ PubChem.Compound Summary: 2-Chloro-6-fluoro-4-iodopyridine. Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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